Cas no 895639-65-3 (2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 895639-65-3
• MF: C₂₈H₂₅ClN₂O₃
• MW: 472.962706327438
• CID: 5779047
• PubChem ID: 18560411
• Update Time: 2025-07-09

2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 895639-65-3
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide
• 2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-isopropylphenyl)acetamide
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• F1609-0724
• AKOS001819671
• 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C28H25ClN2O3/c1-17(2)19-8-11-22(12-9-19)30-26(32)16-31-15-24(27(33)20-6-4-18(3)5-7-20)28(34)23-14-21(29)10-13-25(23)31/h4-15,17H,16H2,1-3H3,(H,30,32)
• InChI Key： NKAPOSAYLVPIGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CC(NC1C=CC(=CC=1)C(C)C)=O)=O

Computed Properties

• Exact Mass: 472.1553704g/mol
• Monoisotopic Mass: 472.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide

Recent Advances in the Study of 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS: 895639-65-3)

The compound 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS: 895639-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of 895639-65-3 as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's unique structure, featuring a quinolinone core and a substituted phenylacetamide moiety, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between 895639-65-3 and its target proteins, providing valuable insights for further drug optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes, such as apoptosis and cell cycle regulation. Notably, 895639-65-3 has shown promising results in preclinical models of certain cancers and autoimmune diseases, with minimal off-target effects. These findings underscore its potential as a lead compound for the development of novel therapeutics.

The synthesis of 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide has been optimized to improve yield and purity, facilitating its use in further pharmacological studies. Recent advancements in synthetic methodologies, including the use of green chemistry principles, have enhanced the scalability and sustainability of its production.

Despite these promising developments, challenges remain in the clinical translation of 895639-65-3. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide represents a promising candidate for therapeutic intervention in various diseases. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for realizing its full potential in the clinic.